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Compound of Interest

Compound Name: DEHP (Standard)

Cat. No.: B3432700 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on understanding and preventing Di(2-ethylhexyl) phthalate (DEHP)

leaching from laboratory equipment.

Frequently Asked Questions (FAQs)
Q1: What is DEHP and why is it a concern in the laboratory?

A1: DEHP (Di(2-ethylhexyl) phthalate) is a chemical commonly used as a plasticizer to make

plastics like polyvinyl chloride (PVC) more flexible and durable.[1][2] It is not chemically bound

to the plastic and can leach out over time, contaminating samples, reagents, and cell cultures.

[1][3][4] The primary concern is that DEHP is an endocrine-disrupting chemical (EDC), which

can interfere with the body's hormonal system and has been linked to reproductive and

developmental health issues. For sensitive applications, such as in vitro studies or drug

development, DEHP contamination can lead to inaccurate experimental results and

compromise the integrity of research data.

Q2: Which common laboratory materials contain DEHP?

A2: DEHP is most commonly found in flexible PVC products. In a laboratory setting, this can

include:

Tubing for fluid transfer
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IV bags and infusion sets

Disposable gloves

Storage bags and containers

Catheters

It is important to note that not all flexible plastics contain DEHP. Materials like polyethylene

(PE) and polypropylene (PP) generally do not contain plasticizers.

Q3: What factors influence the rate of DEHP leaching?

A3: Several factors can accelerate the leaching of DEHP from lab equipment. These include:

Temperature: Higher temperatures significantly increase the rate of DEHP leaching.

Lipophilicity of the solvent/solution: DEHP is lipophilic (fat-soluble), so it leaches more readily

into fatty or oily substances.

Contact Time: The longer a solution is in contact with the DEHP-containing plastic, the

greater the amount of leaching.

Type of Solvent: Organic solvents can cause more significant leaching compared to aqueous

solutions.

Agitation: Mechanical stress and movement can increase the migration of DEHP.

Q4: Are there alternatives to DEHP-containing lab equipment?

A4: Yes, numerous DEHP-free alternatives are available. These include:

DEHP-free plasticizers: Plastics made with alternative plasticizers such as TOTM (trioctyl

trimellitate), DOTP (dioctyl terephthalate), and ATBC (acetyl tributyl citrate) are available.

Another alternative is DINCH (diisononyl cyclohexane-1,2-dicarboxylate).

Alternative polymers: Materials that are inherently flexible and do not require plasticizers,

such as silicone, polyethylene (PE), polypropylene (PP), and ethylene vinyl acetate (EVA),
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are excellent substitutes for many applications.

Troubleshooting Guides
Q1: I suspect my cell cultures are being affected by a leachable compound. How can I

determine if DEHP is the culprit?

A1: If you observe unexpected changes in your cell cultures, such as altered morphology,

proliferation rates, or gene expression, and you are using flexible PVC equipment, DEHP

contamination is a possibility.

Troubleshooting Steps:

Review your labware: Identify all flexible plastic components that come into contact with your

cell culture media, reagents, or the cells themselves. Check the manufacturer's

specifications to see if they are made of PVC and if they contain DEHP.

Switch to alternatives: As a diagnostic test, switch to DEHP-free alternatives for all

suspected equipment (e.g., use silicone or polypropylene tubing, DEHP-free culture bags). If

the adverse effects on your cells disappear, DEHP leaching was the likely cause.

Analytical testing: For definitive confirmation, you can have your culture media or a sample

extract analyzed for the presence of DEHP using methods like Gas Chromatography-Mass

Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Q2: I need to use a flexible PVC tube for a short-term experiment with an organic solvent. How

can I minimize DEHP leaching?

A2: While avoiding DEHP-containing materials is the best practice, especially with organic

solvents, you can take steps to reduce leaching if alternatives are not immediately available for

a short-term, non-critical application.

Minimization Strategies:

Pre-rinse the tubing: Flush the tubing with a solvent that is miscible with your experimental

solvent but less aggressive in leaching DEHP (e.g., ethanol followed by water if your solvent

is aqueous-based). This may remove some surface-level DEHP. Discard the rinse solution.
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Minimize contact time: Prepare your experiment to ensure the organic solvent is in contact

with the PVC tubing for the shortest possible duration.

Work at the lowest possible temperature: If your experimental conditions allow, perform the

procedure at a reduced temperature to decrease the rate of leaching.

Use the shortest possible length of tubing: This will reduce the total surface area in contact

with the solvent.

Q3: How can I select the right DEHP-free equipment for my specific application?

A3: Choosing the appropriate DEHP-free labware depends on your experimental needs.

Selection Workflow:
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Identify Experimental Requirements

Solvent/Solution Type?

Aqueous/Biological

Aqueous

Organic/Lipophilic

Lipophilic/
Organic

Temperature Range?

Low Temperature

< 100°C

High Temperature

> 100°C

Flexibility Needed?

Rigid/Semi-Rigid Flexible

Glass
Stainless Steel

Silicone
FEP/PFA

Polypropylene (PP)
Polyethylene (PE)

DEHP-Free PVC
(e.g., with TOTM, DOTP)

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate DEHP-free labware.
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Data on DEHP Leaching
The following tables summarize quantitative data on DEHP leaching under various conditions.

Table 1: Effect of Temperature on DEHP Leaching

Plastic Type
Solvent/Simula
nt

Temperature
(°C)

Leached DEHP
Concentration

Reference

PVC Flooring Air 23 0.9 ± 0.1 µg·m⁻³

PVC Flooring Air 35 10 ± 1 µg·m⁻³

PVC Flooring Air 47 38 ± 1 µg·m⁻³

PVC Flooring Air 55 91 ± 4 µg·m⁻³

PVC Flooring Air 61 198 ± 5 µg·m⁻³

PVC Infusion

Sets
Lipid Emulsion 24

Below EU

recommended

maximum

PVC Infusion

Sets
Lipid Emulsion 32

May exceed EU

recommended

maximum

PVC Infusion

Sets
Lipid Emulsion 37

May exceed EU

recommended

maximum

Table 2: Effect of Solvent/Simulant on DEHP Leaching from PVC
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Solvent/Simulant Exposure Time
Leached DEHP
Concentration

Reference

90% Ethanol 72 hours 4.17 ppm

100% Ethanol 72 hours 11.5 ppm

Polysorbate 80 (1%) 24 hours 36 µg/mL

Polysorbate 80 (25%) 24 hours 237 µg/mL

Saline Solutions 14 months < 24 µg/L

Oily Vehicles 2 hours > 300 µg/L

Experimental Protocols
Protocol: Quantification of DEHP Leaching using Gas Chromatography-Mass Spectrometry

(GC-MS)

This protocol outlines a general procedure for quantifying DEHP that has leached into a liquid

sample.

1. Objective: To determine the concentration of DEHP in a liquid sample that has been in

contact with plastic lab equipment.

2. Materials:

Sample suspected of DEHP contamination

DEHP analytical standard

Internal standard (e.g., Dibutyl adipate - DBA)

n-Hexane (HPLC grade)

Sodium sulfate (anhydrous)

Glassware (cleaned meticulously to be phthalate-free)
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Gas chromatograph with a mass spectrometer detector (GC-MS)

3. Sample Preparation (Liquid-Liquid Extraction):

Transfer a known volume (e.g., 10 mL) of the liquid sample into a clean glass separatory

funnel.

Spike the sample with a known amount of internal standard. This helps to correct for any loss

during sample preparation and analysis.

Add 10 mL of n-hexane to the separatory funnel.

Shake vigorously for 2 minutes, periodically venting to release pressure.

Allow the layers to separate. The DEHP will partition into the organic (n-hexane) layer.

Drain the lower aqueous layer and collect the upper n-hexane layer.

Pass the n-hexane extract through a small column of anhydrous sodium sulfate to remove

any residual water.

Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

4. GC-MS Analysis:

Instrument Setup:

Column: A non-polar capillary column (e.g., DB-5ms) is typically used.

Injector: Splitless mode, 250°C.

Oven Program: Start at 70°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for

10 minutes.

Carrier Gas: Helium at a constant flow rate.

MS Detector: Electron ionization (EI) mode. Set to scan a mass range of m/z 50-500 or

use selected ion monitoring (SIM) for higher sensitivity, targeting characteristic DEHP ions
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(e.g., m/z 149, 167, 279).

Calibration:

Prepare a series of calibration standards of DEHP in n-hexane with a constant

concentration of the internal standard.

Analyze the calibration standards to create a calibration curve.

Sample Analysis:

Inject 1 µL of the prepared sample extract into the GC-MS.

Identify the DEHP peak based on its retention time and mass spectrum compared to the

analytical standard.

Quantify the amount of DEHP in the sample by comparing its peak area to that of the

internal standard and using the calibration curve.

5. Workflow Diagram:
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Collect Liquid Sample

Add Internal Standard

Liquid-Liquid Extraction
with n-Hexane

Dry Extract with
Sodium Sulfate

Concentrate Extract

Inject into GC-MS

Data Analysis and
Quantification

Click to download full resolution via product page

Caption: Workflow for DEHP quantification using GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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